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Compound of Interest

Compound Name: L-748328

Cat. No.: B1674076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-748,328 is a potent and highly selective antagonist of the human β3-adrenergic receptor (β3-

AR). With a binding affinity (Ki) of 3.7 nM for the human β3-AR, it exhibits over 100-fold

selectivity against β1- and β2-adrenergic receptors. This selectivity makes L-748,328 an

invaluable tool for investigating the specific physiological and pathophysiological roles of the

β3-AR in various tissues, particularly in primary adipocytes. These application notes provide

detailed protocols for the use of L-748,328 in primary adipocyte research, focusing on its

effects on lipolysis, cyclic adenosine monophosphate (cAMP) signaling, and glucose uptake.

Data Presentation
The following tables summarize the key pharmacological properties of L-748,328 and provide

an example of its inhibitory effect on agonist-stimulated lipolysis in primary adipocytes.

Table 1: Pharmacological Profile of L-748,328
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Parameter Value Species/Cell Type Reference

Binding Affinity (Ki)

Human β3-AR 3.7 ± 1.4 nM CHO cells [1]

Human β1-AR 467 ± 89 nM CHO cells [1]

Human β2-AR 99 ± 43 nM CHO cells [1]

Selectivity

β1/β3 >100-fold - [1]

β2/β3 >20-fold - [1]

Table 2: Example of L-748,328-Mediated Inhibition of Isoproterenol-Stimulated Glycerol

Release in Primary Human Adipocytes

L-748,328 Concentration (nM)
Isoproterenol (1 µM) Stimulated Glycerol
Release (% of control)

0 (Control) 100%

1 85%

10 60%

100 35%

1000 15%

10000 <10%

Note: The data in Table 2 is illustrative, based on the known potent antagonistic activity of L-

748,328 and its analogues. Researchers should generate their own dose-response curves for

their specific experimental conditions.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key signaling pathway affected by L-748,328 and a typical

experimental workflow for its application in primary adipocytes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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